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Compound of Interest

Compound Name: SRS16-86

Cat. No.: B610995 Get Quote

Essential Safety and Handling Guide for SRS16-
86
Disclaimer: This document provides guidance on the safe handling of the novel ferroptosis

inhibitor, SRS16-86, based on general laboratory safety principles for new chemical entities. As

specific hazard data for SRS16-86 is not publicly available, a comprehensive, experiment-

specific risk assessment must be conducted by the user. This guide is intended to supplement,

not replace, institutional safety protocols and professional judgment.

This guide provides researchers, scientists, and drug development professionals with essential

safety and logistical information for the operational use and disposal of SRS16-86, a benzoate

and pyrimidine derivative. The following procedures are designed to ensure the safe handling

of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
Given the unknown toxicological profile of SRS16-86, a cautious approach to personal

protection is paramount. The following table summarizes the recommended PPE for various

laboratory activities involving this compound.
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Activity Required PPE
Recommended Additional

PPE

Receiving and Unpacking

- Standard laboratory coat-

Safety glasses with side

shields- Nitrile gloves

- Face shield if there is a risk of

splashing

Weighing and Aliquoting

(Solid)

- Disposable lab coat-

Chemical splash goggles-

Double-layered nitrile gloves or

Silver Shield® gloves under

nitrile gloves- Use of a

chemical fume hood or

ventilated balance enclosure

- Face shield- Respiratory

protection (e.g., N95

respirator) if weighing outside

of a ventilated enclosure

Solution Preparation (Liquid)

- Chemical-resistant lab coat-

Chemical splash goggles-

Double-layered nitrile gloves or

appropriate chemical-resistant

gloves (e.g., neoprene, butyl

rubber)- Work within a certified

chemical fume hood

- Face shield- Chemical-

resistant apron

In Vivo Administration

- Disposable gown- Safety

glasses with side shields-

Nitrile gloves

- Face shield if there is a risk of

splashing or aerosol

generation

Waste Disposal

- Chemical-resistant lab coat or

disposable gown- Chemical

splash goggles- Heavy-duty,

chemical-resistant gloves (e.g.,

nitrile, neoprene)

- Face shield

General laboratory attire, including long pants and closed-toe shoes, is mandatory at all times

when handling SRS16-86.
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A systematic approach to handling SRS16-86 from receipt to disposal is critical to minimize

exposure and ensure safety.

1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

If the package is compromised, do not open it. Isolate the package in a chemical fume hood

and contact your institution's Environmental Health and Safety (EHS) office.

If the primary container is intact, verify that the label information matches the order details.

2. Storage:

Store SRS16-86 in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.

The container should be tightly sealed and clearly labeled with the compound name, date

received, and any known hazards.

Restrict access to authorized personnel only.

3. Weighing and Solution Preparation:

All weighing of solid SRS16-86 should be conducted in a chemical fume hood or a ventilated

balance enclosure to prevent inhalation of fine powders.

Use dedicated spatulas and weighing boats. Clean all equipment thoroughly after use.

When preparing solutions, add the solid SRS16-86 to the solvent slowly to avoid splashing.

Work within a certified chemical fume hood during all solution preparation steps.

4. In Vivo Administration:

Handle all solutions of SRS16-86 with care to avoid skin contact and aerosol generation.

Use appropriate animal handling techniques to minimize movement and the risk of spills.
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All sharps, such as needles and syringes, must be handled with extreme caution and

disposed of immediately in a designated sharps container.

Disposal Plan
All waste contaminated with SRS16-86 must be treated as hazardous chemical waste.

1. Waste Segregation:

Solid Waste: Collect all contaminated solid waste, including gloves, disposable lab coats,

weighing boats, and paper towels, in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect all unused solutions and solvent rinses in a sealed, labeled, and

chemical-resistant hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Sharps Waste: Dispose of all contaminated needles, syringes, and other sharps in a

puncture-resistant sharps container that is clearly labeled as hazardous chemical waste.

2. Container Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"SRS16-86," and a description of the contents (e.g., "Solid waste with SRS16-86," "Aqueous

solution of SRS16-86").

Keep waste containers sealed when not in use.

Store waste containers in a designated satellite accumulation area until they are collected by

the institution's EHS-approved waste disposal vendor.

3. Decontamination:

Decontaminate all non-disposable equipment, such as glassware and spatulas, by rinsing

with an appropriate solvent. Collect the rinse as hazardous liquid waste.

Clean the work area (e.g., fume hood sash and surface) with a suitable solvent and

absorbent pads. Dispose of the cleaning materials as solid hazardous waste.
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Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and safety considerations for handling SRS16-
86.
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To cite this document: BenchChem. [Personal protective equipment for handling SRS16-86].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610995#personal-protective-equipment-for-handling-
srs16-86]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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